1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine

• Molecular Formula: C11H18N2S
• Molecular Weight: 210.34 g/mol
• IUPAC Name: 1-methyl-N-(1-thiophen-2-ylethyl)pyrrolidin-3-amine
• InChI: InChI=1S/C11H18N2S/c1-9(11-4-3-7-14-11)12-10-5-6-13(2)8-10/h3-4,7,9-10,12H,5-6,8H2,1-2H3
• InChI Key: UFVFKCJTXIQMOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2CCN(C2)C

Description

1-Methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine is a secondary amine featuring a pyrrolidine core substituted with a methyl group at the 1-position and a 1-(thiophen-2-yl)ethyl group at the 3-amine nitrogen. The compound combines a flexible pyrrolidine ring with a thiophene moiety, a sulfur-containing aromatic heterocycle.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors, such as 1,4-dicarbonyl compounds, under acidic or basic conditions.

Introduction of the Thiophene Group: The thiophene ring can be introduced through a cross-coupling reaction, such as the Suzuki-Miyaura coupling, using thiophene-2-boronic acid and a suitable halide precursor.

Methylation and Amination:

Industrial Production Methods: Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents used in these processes are selected to maximize yield and minimize waste.

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or sulfoxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines or thiols.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are commonly used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are used under appropriate conditions to achieve substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various alkylated or acylated derivatives.

Scientific Research Applications

1-Methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following compounds share structural motifs with 1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine, differing in substituents, heterocycles, or chain lengths:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Key Differences vs. Target Compound	References
1-Methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine (Target)	Not explicitly provided	~208–250 (inferred)	Pyrrolidine + thiophene-ethyl group	Reference compound
1-{[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}pyrrolidin-3-amine	C11H14N4OS	250.32	Oxadiazole ring replaces ethyl linker; thiophene directly fused to oxadiazole	Enhanced rigidity; potential metabolic stability
1-Methyl-N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]pyrrolidin-3-amine	C11H20N4	208.30	Pyrazole replaces thiophene; lacks sulfur	Altered electronic properties; reduced π-π stacking
(3R)-1-(Thiophen-2-ylmethyl)pyrrolidin-3-amine	C9H14N2S	182.29	Shorter methylene linker; stereospecific (R-configuration)	Reduced conformational flexibility; chiral center
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C8H13NOS	~183.26	Hydroxyl group replaces pyrrolidine; linear chain	Increased polarity; hydrogen bonding capacity
N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine	C18H20NOS	~314.43	Naphthalene substituent; thiophene at 3-position	Higher lipophilicity; bulky aromatic group

Functional Implications of Structural Differences

Pyrazole’s aromaticity may enhance binding to receptors preferring planar heterocycles.

Chain Length and Linkers :

• The (3R)-thiophen-2-ylmethyl analog uses a shorter methylene linker, reducing conformational flexibility. This could limit its ability to adopt optimal binding poses in biological targets.
• The hydroxyl-containing derivative replaces the pyrrolidine with a linear chain, increasing polarity and solubility but sacrificing the cyclic amine’s steric and electronic effects.

Biological Activity

1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine has the following chemical characteristics:

Property	Value
Molecular Formula	C12H20N2S
Molecular Weight	224.37 g/mol
IUPAC Name	1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine
InChI	InChI=1S/C12H20N2S/c1-9-...
Canonical SMILES	CC1=C(SC=C1)C(C)NC2CCN(C2)C

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The thiophene moiety enhances its ability to engage in π-π stacking interactions, which can influence binding affinity and selectivity towards biological targets.

Antimicrobial Properties

Research indicates that 1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine exhibits antimicrobial activity. In studies evaluating its efficacy against Gram-positive and Gram-negative bacteria, it demonstrated significant inhibition zones comparable to standard antibiotics such as ciprofloxacin. For instance, compounds derived from similar structures showed inhibition diameters ranging from 10 mm to 22 mm against various bacterial strains, indicating promising antibacterial potential .

Anticancer Activity

The compound's structural features suggest potential anticancer properties. Preliminary studies have indicated that derivatives of pyrrolidine compounds can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms. The specific pathways involved may include modulation of signaling cascades related to cell survival and proliferation .

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of compounds related to 1-methyl-N-[1-(thiophen-2-yl)ethyl]pyrrolidin-3-amine:

• Antibacterial Screening : A study screened various derivatives against Staphylococcus aureus and Escherichia coli, finding that modifications in the thiophene structure significantly affected antibacterial potency. Compounds with similar backbones exhibited minimum inhibitory concentrations (MICs) ranging from 20 μg/mL to 150 μg/mL .
• Cell Viability Assays : In vitro assays using human cancer cell lines have shown that certain derivatives can reduce cell viability by more than 50% at concentrations as low as 25 μM, suggesting a dose-dependent response .
• Mechanistic Insights : Investigations into the mechanism of action revealed that the compound may interfere with DNA synthesis or repair mechanisms in cancer cells, leading to increased apoptosis rates .